Cas no 2839144-67-9 (3-Cyclopropyl-N,N-dimethyl-3-pyrrolidinamine)

• Product Name: 3-Cyclopropyl-N,N-dimethyl-3-pyrrolidinamine
• CAS No: 2839144-67-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5856973
• Update Time: 2025-07-23

3-Cyclopropyl-N,N-dimethyl-3-pyrrolidinamine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-N,N-dimethyl-3-pyrrolidinamine

• Inchi： 1S/C9H18N2/c1-11(2)9(8-3-4-8)5-6-10-7-9/h8,10H,3-7H2,1-2H3
• InChI Key： JKSIXTGIXPWUGD-UHFFFAOYSA-N
• SMILES： N1CCC(C2CC2)(N(C)C)C1

Experimental Properties

• Density: 0.99±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 212.4±8.0 °C(Predicted)
• pka: 9.89±0.10(Predicted)

Additional information on 3-Cyclopropyl-N,N-dimethyl-3-pyrrolidinamine

Introduction to 3-Cyclopropyl-N,N-dimethyl-3-pyrrolidinamine (CAS No. 2839144-67-9)

3-Cyclopropyl-N,N-dimethyl-3-pyrrolidinamine, identified by its Chemical Abstracts Service (CAS) number 2839144-67-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopropyl group and a pyrrolidine ring in its molecular framework imparts distinct chemical and pharmacological characteristics, making it a subject of interest for synthetic chemists and biologists alike.

The compound's structure, featuring a tertiary amine functionality, suggests versatility in forming hydrogen bonds and participating in various biochemical interactions. This makes 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine a promising candidate for designing molecules that interact with biological targets, such as enzymes or receptors, with high specificity. The cyclopropyl moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds for therapeutic applications. Among these, pyrrolidine derivatives have been extensively studied for their role in modulating neurological and cardiovascular functions. The incorporation of a cyclopropyl group into the pyrrolidine scaffold introduces additional conformational flexibility, which can be exploited to fine-tune the pharmacokinetic properties of the compound. This structural feature has been leveraged in the development of potential treatments for conditions such as hypertension and neurodegenerative disorders.

One of the most compelling aspects of 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine is its potential as a lead compound for further derivatization. Researchers have employed computational methods to predict how modifications to its core structure could enhance its biological activity. For instance, studies suggest that introducing fluorine atoms at specific positions could improve solubility and reduce off-target effects. Such insights are derived from advanced molecular modeling techniques that simulate the interactions between the compound and biological targets.

The synthesis of 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrrolidine ring followed by functionalization with the cyclopropyl group and N-methylation. These processes often require specialized catalysts and reaction conditions to ensure high yields and purity. The development of efficient synthetic routes is essential not only for laboratory-scale production but also for potential industrial-scale manufacturing.

Recent advancements in analytical chemistry have enabled more precise characterization of 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and dynamics. These data are critical for understanding how the compound behaves in different environments, including within biological systems. High-resolution structural information can also guide further modifications to optimize its therapeutic potential.

The pharmacological profile of 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine is under active investigation by several research groups. Preliminary studies indicate that it may exhibit properties relevant to central nervous system (CNS) disorders, including modulation of neurotransmitter pathways. The compound's ability to cross the blood-brain barrier is also being evaluated, as this is a key requirement for many CNS drugs. Such studies often involve in vitro assays using cell lines that model neurological functions.

In vivo studies have begun to complement these findings by assessing the behavioral effects of 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine in animal models. These experiments aim to evaluate parameters such as locomotor activity, anxiety levels, and cognitive function. Positive results in animal studies could pave the way for clinical trials involving human participants, providing further evidence of its therapeutic value.

The regulatory landscape for new pharmaceutical compounds like 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine is stringent but well-defined. Manufacturers must navigate complex guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that drugs are safe and effective before they reach patients. Companies investing in this compound must adhere to Good Manufacturing Practices (GMP) throughout their development process.

Economic considerations also play a significant role in the commercialization of 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine. The cost-effectiveness of its synthesis, coupled with market demand for related therapeutics, will determine its viability as a commercial product. Collaborations between academic institutions and pharmaceutical companies can help mitigate financial risks associated with drug development by sharing resources and expertise.

The future prospects of 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine are promising, given its unique structural features and potential therapeutic applications. Ongoing research may uncover new uses or refine existing ones based on emerging scientific discoveries. As computational biology and artificial intelligence continue to advance, they will likely accelerate the discovery process by predicting novel drug candidates more efficiently than traditional methods.

In conclusion, 3-cyclopropyl-N,N-dimethyl-3-pyrrolidinamine (CAS No. 2839144-67-9) represents an exciting frontier in pharmaceutical chemistry. Its distinctive molecular architecture offers opportunities for developing innovative treatments across multiple therapeutic areas. With continued investment in research and development, this compound holds significant promise for improving human health outcomes worldwide.